Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate

• IUPAC Name: ethyl 2,3-dihydro-1,4-benzodioxine-5-carboxylate
• InChI: InChI=1S/C11H12O4/c1-2-13-11(12)8-4-3-5-9-10(8)15-7-6-14-9/h3-5H,2,6-7H2,1H3
• InChI Key: BAWCYPPHRYLPKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=CC=C1)OCCO2
• Molecular Formula: C11H12O4
• Molecular Weight: 208.21 g/mol
• CAS No.: 261767-10-6

Description

Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.213. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic System Construction

Ethyl 2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate derivatives have been utilized in constructing heterocyclic systems, particularly in the synthesis of heteropropellanes. These compounds are noteworthy for their potential in modifying drugs and creating novel materials with unique physical properties (Konstantinova et al., 2020).

Anticancer Activity

Researchers have explored the anticancer potential of compounds derived from this compound. These compounds, when synthesized with various reagents, have demonstrated potent activity against specific human cancer cell lines, indicating their significance in cancer research (Abdel-Motaal et al., 2020).

Optical Characterizations for Photodiode Applications

In the field of optics, novel derivatives of this compound have been synthesized and characterized for their potential in photodiode applications. The study of their molecular, structural, and morphological properties suggests significant opportunities in designing organic photodiodes (Elkanzi et al., 2020).

Anticonvulsant Potential

The anticonvulsant activity of this compound derivatives has been investigated, with several compounds showing promising results in seizure models. Notably, naphthyloxy-substituted derivatives exhibited significant efficacy against induced seizures (Kulandasamy et al., 2010).

Synthesis of Thienobenzofuranquinone Derivatives

This compound has been used as a precursor in the synthesis of thienobenzofuranquinone derivatives. This synthesis approach, involving photoinduced and CAN-mediated cycloaddition reactions, expands the chemical diversity and potential applications of these compounds (Kobayashi et al., 2005).

Synthesis of 5-Oxodihydroisoxazoles

In the study of 5-oxodihydroisoxazoles, this compound has been involved in photolysis reactions, leading to the production of ketenes and carbenes. This research highlights the versatility of this compound in organic synthesis and photochemical processes (Ang & Prager, 1993).

Safety and Hazards

The compound is classified under GHS07 and has the signal word "Warning". The hazard statements include H302, H315, H319, and H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. Precautionary statements include P261, P305, P338, and P351, suggesting to avoid breathing dust/fume/gas/mist/vapors/spray, and in case of contact with eyes, rinse cautiously with water for several minutes.

Mechanism of Action

Target of Action

Similar compounds have been known to target poly (adp-ribose) polymerase 1 (parp1), a chromatin-bound nuclear protein .

Mode of Action

If it acts similarly to related compounds, it may facilitate DNA repair processes by catalyzing the poly (ADP)ribosylation (PARylation) of itself (automodification) or on an array of DNA damage repair-associated target proteins (heteromodification) such as topoisomerase I/II, p53, histones, DNA polymerases and DNA ligases .

Biochemical Pathways

Based on its potential interaction with parp1, it may influence the single-strand dna break repair processes .

Result of Action

If it acts similarly to related compounds, it may facilitate DNA repair processes, potentially influencing cell survival and function .